Cas no 2138433-38-0 (Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]-)
Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]-
-
- Inchi: 1S/C11H19NO2/c1-12-8-10-3-5-11(14-2,6-4-10)7-9(10)13/h12H,3-8H2,1-2H3
- InChI Key: PEKVTCVOMHRNTN-UHFFFAOYSA-N
- SMILES: C12(CNC)CCC(OC)(CC1)CC2=O
Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767749-0.05g |
4-methoxy-1-[(methylamino)methyl]bicyclo[2.2.2]octan-2-one |
2138433-38-0 | 95% | 0.05g |
$1464.0 | 2024-05-22 | |
| Enamine | EN300-767749-0.1g |
4-methoxy-1-[(methylamino)methyl]bicyclo[2.2.2]octan-2-one |
2138433-38-0 | 95% | 0.1g |
$1533.0 | 2024-05-22 | |
| Enamine | EN300-767749-0.25g |
4-methoxy-1-[(methylamino)methyl]bicyclo[2.2.2]octan-2-one |
2138433-38-0 | 95% | 0.25g |
$1604.0 | 2024-05-22 | |
| Enamine | EN300-767749-0.5g |
4-methoxy-1-[(methylamino)methyl]bicyclo[2.2.2]octan-2-one |
2138433-38-0 | 95% | 0.5g |
$1673.0 | 2024-05-22 | |
| Enamine | EN300-767749-1.0g |
4-methoxy-1-[(methylamino)methyl]bicyclo[2.2.2]octan-2-one |
2138433-38-0 | 95% | 1.0g |
$1742.0 | 2024-05-22 | |
| Enamine | EN300-767749-2.5g |
4-methoxy-1-[(methylamino)methyl]bicyclo[2.2.2]octan-2-one |
2138433-38-0 | 95% | 2.5g |
$3417.0 | 2024-05-22 | |
| Enamine | EN300-767749-5.0g |
4-methoxy-1-[(methylamino)methyl]bicyclo[2.2.2]octan-2-one |
2138433-38-0 | 95% | 5.0g |
$5056.0 | 2024-05-22 | |
| Enamine | EN300-767749-10.0g |
4-methoxy-1-[(methylamino)methyl]bicyclo[2.2.2]octan-2-one |
2138433-38-0 | 95% | 10.0g |
$7497.0 | 2024-05-22 |
Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]-
Introduction to Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- (CAS No. 2138433-38-0)
Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- (CAS No. 2138433-38-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of bicyclic compounds and features a bicyclo[2.2.2]octane core with specific functional groups that enhance its reactivity and bioavailability.
The 4-methoxy substituent on the bicyclic core provides additional stability and modulates the compound's interactions with biological targets, while the 1-[(methylamino)methyl] group introduces a versatile amine functionality that can participate in various chemical reactions and biological processes. These structural features make Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- an attractive candidate for drug discovery and development.
Recent studies have explored the potential applications of this compound in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the neuroprotective effects of Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- on neuronal cells exposed to oxidative stress. The results demonstrated that this compound effectively reduced oxidative damage and promoted cell survival, suggesting its potential as a neuroprotective agent.
In another study published in the European Journal of Medicinal Chemistry, researchers evaluated the anticancer properties of Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- against several cancer cell lines, including breast, lung, and colon cancer cells. The compound exhibited significant cytotoxicity against these cancer cells by inducing apoptosis and inhibiting cell proliferation. These findings highlight the compound's potential as a lead molecule for developing novel anticancer drugs.
The pharmacokinetic properties of Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- have also been studied to assess its suitability for in vivo applications. A study conducted by a team at the University of California found that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further preclinical and clinical evaluation.
In addition to its therapeutic potential, Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- has been explored for its use as a building block in organic synthesis due to its versatile reactivity and stability. The compound can be readily functionalized through various chemical transformations, allowing chemists to synthesize a wide range of derivatives with tailored properties for specific applications.
The synthesis of Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- typically involves multi-step procedures that include ring formation, functional group introduction, and purification steps. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.
In conclusion, Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]- (CAS No. 2138433-38-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development as a therapeutic agent or synthetic intermediate.
2138433-38-0 (Bicyclo[2.2.2]octan-2-one, 4-methoxy-1-[(methylamino)methyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)